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Compound of Interest

2-Bromo-6-
Compound Name:
methylisonicotinaldehyde

Cat. No. B8250814

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for 2-Bromo-6-
methylisonicotinaldehyde (CAS No. 1060805-89-1), a key building block in pharmaceutical
and agrochemical research. Due to its potential hazards, strict adherence to safety guidelines
is imperative to ensure the well-being of laboratory personnel and the integrity of research
outcomes. This document outlines the known hazards, recommended handling procedures,
and emergency protocols associated with this compound.

Hazard Identification and Classification

While a comprehensive, officially harmonized GHS classification for 2-Bromo-6-
methylisonicotinaldehyde is not readily available in public databases, data for the closely
related isomer, 5-Bromo-2-methylisonicotinaldehyde, provides critical insight into the potential
hazards. Researchers should handle 2-Bromo-6-methylisonicotinaldehyde with the
assumption of similar or greater hazards until specific toxicological data becomes available.

Based on the data for its isomer, 2-Bromo-6-methylisonicotinaldehyde should be treated as
a substance that is:

o Harmful if swallowed.
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e Causes skin irritation.

o Causes serious eye irritation.

o May cause respiratory irritation.

The following table summarizes the anticipated GHS classification for 2-Bromo-6-

methylisonicotinaldehyde.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation
Specific Target Organ Toxicity - )
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3

Tract Irritation)

irritation

GHS Pictogram:
GHSO07: Exclamation Mark

Signal Word: Warning

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of 2-Bromo-6-

methylisonicotinaldehyde is fundamental to its safe handling and storage.
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Property Value Source

CAS Number 1060805-89-1 ChemScenel[1]
Molecular Formula C7HesBrNO ChemScene[1]
Molecular Weight 200.03 g/mol ChemScene[1]
Storage Temperature 4°C ChemScene[1]
Storage Conditions Store under nitrogen ChemScene[1]

Experimental Protocols: Safe Handling and Storage

Adherence to meticulous experimental protocols is crucial for minimizing exposure and
ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure.

PPE Item Specification

Eye Protection Chemical safety goggles with side shields.
Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).
Body Protection Laboratory coat.

) ) Use in a well-ventilated area or under a
Respiratory Protection )
chemical fume hood.

Engineering Controls

Engineering controls are designed to isolate the hazard from the operator.

¢ Ventilation: Always handle 2-Bromo-6-methylisonicotinaldehyde in a certified chemical
fume hood to minimize inhalation of dust or vapors.

o Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible
in the immediate vicinity of the handling area.
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Handling Procedures

e Avoid contact with skin, eyes, and clothing.
e Avoid inhalation of dust or vapors.
» Use only non-sparking tools, especially when handling larger quantities.

e Ground all equipment when transferring the substance to prevent static discharge.

Storage Procedures

Proper storage is essential to maintain the stability of the compound and prevent accidents.
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

» As recommended, store at 4°C under a nitrogen atmosphere to prevent degradation.[1]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Emergency Procedures

A clear and well-rehearsed emergency plan is critical for responding effectively to accidental
exposure or spills.

First-Aid Measures
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Exposure Route First-Aid Protocol

Move the victim to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Spill Response

o Small Spills: Carefully sweep up the solid material, avoiding dust generation. Place in a
sealed, labeled container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Collect the material and place itin a
designated container for disposal.

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations. Contact a licensed professional waste disposal service to dispose of this material.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 2-Bromo-6-
methylisonicotinaldehyde, from procurement to disposal.
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Safe Handling Workflow for 2-Bromo-6-methylisonicotinaldehyde

Planning & Preparation

Conduct Risk Assessment

l

Select Appropriate PPE

;

Review Standard Operating Procedure

Handling & ExperimeArPu'e/ l Emergency Preparedness

Receipt & Secure Storage
(4°C, under Nitrogen)

;

Weighing & Dispensing
(in Fume Hood)

l

Reaction Setup & Execution

:

Work-up & Purification

Ensure Spill Kit is Accessible Know Location of First-Aid Kit

Post-Exﬁeriment

Decontaminate Glassware & Surfaces

Segregate & Dispose of Waste

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Bromo-6-methylisonicotinaldehyde.
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This technical guide is intended to provide a framework for the safe handling of 2-Bromo-6-
methylisonicotinaldehyde. It is not exhaustive and should be supplemented with institution-
specific safety protocols and a thorough review of the most up-to-date Safety Data Sheet.
Always prioritize safety and consult with your institution's Environmental Health and Safety
department for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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